Cas no 321736-33-8 (Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]difluoro-)

• Product Name: Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]difluoro-
• CAS No: 321736-33-8
• MF: C₂₀H₂₄F₂Zr
• MW: 393.625371932983
• CID: 305088
• PubChem ID: 90472063
• Update Time: 2025-04-19

Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]difluoro- Chemical and Physical Properties

Names and Identifiers

• Zirconium,[1,2-ethanediylbis[(1,2,3,3a,7a-h)-4,5,6,7-tetrahydro-1H-inden-1-ylidene]]difluoro-
• RAC-ETHYLENEBIS-(4,5,6,7-TETRAHYDRO-1-INDENYL)-DIFLUOROZIRCONIUM(IV)
• Borinic acid,diethyl-,2-ethyl-1-butenyl ester
• Diethyl(2-ethyl-1-butenyloxy)borane
• E)-Diethyl-(2-ethyl-1-butenyloxy)-boran
• CID 90472063
• 321736-33-8

• Inchi： 1S/C20H24.2FH.Zr/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18;;;/h9-12H,1-8,13-14H2;2*1H;/q;;;+2/p-2
• InChI Key： HFHOVBIWPZXQHV-UHFFFAOYSA-L
• SMILES： [Zr](F)F.[C]12[C]([CH][CH][C]1CC[C]1[CH][CH][C]3CCCC[C]13)CCCC2 |^1:3,4,5,6,7,10,11,12,13,18|

Computed Properties

• Exact Mass: 392.08900
• Monoisotopic Mass: 392.089306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 6.04640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts